Cas no 1803586-61-9 (3-[5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-1,2,4-oxadiazol-3-yl]pyridine)

3-[5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-1,2,4-oxadiazol-3-yl]pyridine is a heterocyclic compound featuring a fused triazolopyridazine core linked to a pyridine moiety via a 1,2,4-oxadiazole bridge. This structure confers high binding affinity and selectivity, making it a valuable intermediate in medicinal chemistry, particularly for targeting kinase or receptor-based pathways. The presence of the chloro-substituent enhances its reactivity for further derivatization, while the oxadiazole ring contributes to metabolic stability. Its well-defined synthetic route ensures reproducibility, and its physicochemical properties are suitable for drug discovery applications. This compound is primarily utilized in research settings for the development of novel therapeutic agents.
3-[5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-1,2,4-oxadiazol-3-yl]pyridine structure
1803586-61-9 structure
Product Name:3-[5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-1,2,4-oxadiazol-3-yl]pyridine
CAS No:1803586-61-9
MF:C14H10ClN7O
MW:327.728499889374
CID:5181849
PubChem ID:86811615
Update Time:2025-11-07

3-[5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-1,2,4-oxadiazol-3-yl]pyridine Chemical and Physical Properties

Names and Identifiers

    • 3-[5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-1,2,4-oxadiazol-3-yl]pyridine
    • 1,2,4-Triazolo[4,3-b]pyridazine, 6-chloro-3-[2-[3-(3-pyridinyl)-1,2,4-oxadiazol-5-yl]ethyl]-
    • Inchi: 1S/C14H10ClN7O/c15-10-3-4-11-18-19-12(22(11)20-10)5-6-13-17-14(21-23-13)9-2-1-7-16-8-9/h1-4,7-8H,5-6H2
    • InChI Key: VPQKOTCTINKVQU-UHFFFAOYSA-N
    • SMILES: C12=NN=C(CCC3ON=C(C4=CC=CN=C4)N=3)N1N=C(Cl)C=C2

3-[5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-1,2,4-oxadiazol-3-yl]pyridine Pricemore >>

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Additional information on 3-[5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-1,2,4-oxadiazol-3-yl]pyridine

Market Research and Analysis Report on 3-[5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-1,2,4-oxadiazol-3-yl]pyridine

The compound 3-[5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-1,2,4-oxadiazol-3-yl]pyridine (CAS No. 1803586-61-9) has recently emerged as a promising candidate in the field of medicinal chemistry. This molecule has garnered significant attention due to its potential applications in drug development and therapeutic interventions.

Recent studies have highlighted the compound's unique structural features and its ability to interact with key biological targets. The integration of a triazolo-pyridazine moiety and an oxadiazole-pyridine system within its structure suggests potential activity in inhibiting enzymes or modulating receptor pathways. These properties make it a valuable asset for researchers exploring novel therapeutic agents.

Market demand for such compounds is driven by the increasing focus on personalized medicine and the need for more effective treatments across various therapeutic areas. The global pharmaceutical industry is witnessing a surge in demand for advanced chemical entities that can address unmet medical needs. As a result, suppliers specializing in the synthesis and supply of research chemicals are playing a pivotal role in meeting this demand.

The synthesis of 3-[5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-1,2,4-oxadiazol-3-yl]pyridine involves multi-step organic reactions requiring precise control over reaction conditions. The process typically includes nucleophilic substitutions, cyclizations, and coupling reactions to achieve the desired molecular architecture. The CAS number 1803586-61-9 serves as a unique identifier for this compound within global chemical databases.

In terms of market analysis, the compound's demand is primarily driven by academic research institutions and pharmaceutical companies engaged in early-stage drug discovery. Its availability from reputable chemical suppliers ensures consistent quality and reliability for researchers worldwide. Furthermore, the compound's compatibility with various analytical techniques such as NMR and mass spectrometry facilitates its use in structural elucidation studies.

The future outlook for 3-[5-(2-{6-chloro-[1,2,4]triazolo[4,3-b]pyridazin-3-yl}ethyl)-1,2,4-oxadiazol-3-yl]pyridine appears promising as ongoing research continues to uncover its potential applications. Collaborative efforts between academia and industry are expected to accelerate its transition from a research tool to a clinically relevant compound.

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